2-(Piperidin-1-yl)propan-1-ol hydrochloride
Overview
Description
“2-(Piperidin-1-yl)propan-1-ol hydrochloride” is a synthetic compound that belongs to the class of piperidine derivatives . It’s important to note that the exact compound you’re asking about might not be widely studied or used, so the available information might be limited or related to similar compounds.
Synthesis Analysis
Piperidine derivatives are synthesized through various intra- and intermolecular reactions . The synthesis of these compounds has been a significant part of modern organic chemistry due to their importance in drug design .Scientific Research Applications
Anticancer Applications
Piperidine derivatives, including 2-(Piperidin-1-yl)propan-1-ol hydrochloride, are being explored for their anticancer properties. They may work by interfering with cancer cell growth and proliferation .
Antiviral and Antimicrobial Properties
These compounds are also being utilized for their antiviral and antimicrobial effects, which could be beneficial in developing new treatments for infectious diseases .
Antimalarial Activity
The antimalarial potential of piperidine derivatives is another area of interest, contributing to the fight against malaria .
Analgesic and Anti-inflammatory Uses
Their analgesic and anti-inflammatory properties make them useful in pain management and treating inflammatory conditions .
Anti-Alzheimer’s Disease
There is research into the use of piperidine derivatives for anti-Alzheimer’s applications, possibly offering a new avenue for treatment .
Antipsychotic Effects
The antipsychotic potential of these compounds is also being investigated, which could lead to new treatments for psychiatric conditions .
Anticoagulant Properties
Lastly, their anticoagulant properties are being studied, which could be important in preventing blood clots .
Future Directions
Piperidine derivatives, including “2-(Piperidin-1-yl)propan-1-ol hydrochloride”, continue to be an area of interest in drug discovery due to their wide range of potential therapeutic applications . More research is needed to fully understand the properties and potential uses of this specific compound.
properties
IUPAC Name |
2-piperidin-1-ylpropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO.ClH/c1-8(7-10)9-5-3-2-4-6-9;/h8,10H,2-7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNOQQFJKQADFEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)N1CCCCC1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-1-yl)propan-1-ol hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-dimethoxy-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2971120.png)
![4-(Methoxymethyl)-2-methyl-2,8-diazaspiro[4.5]decane](/img/structure/B2971123.png)
![Ethyl 3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methyl-1H-pyrazole-5-carboxylate](/img/structure/B2971127.png)
![6-methyl-N-[3-(methylsulfanyl)phenyl]-4-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrazine-2-carboxamide](/img/structure/B2971133.png)
![Ethyl 4-[5-(pyrazol-1-ylmethyl)-1,3-thiazol-2-yl]piperazine-1-carboxylate](/img/structure/B2971134.png)
